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Compound of Interest

Compound Name: L-Valinamide hydrochloride

Cat. No.: B555295

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical and chemical properties
of L-Valinamide hydrochloride. The information is curated for professionals in research and
development, offering data-driven insights and standardized experimental methodologies.

Chemical Identity and Properties

L-Valinamide hydrochloride is the hydrochloride salt of L-valinamide, the amide derivative of
the essential amino acid L-valine. It serves as a crucial building block in the synthesis of
various pharmaceutical compounds and is utilized in biochemical research.

Chemical Identifiers

Identifier Value

CAS Number 3014-80-0

Molecular Formula CsH12N20-HCI

Molecular Weight 152.62 g/mol [1]
(2S)-2-amino-3-

IUPAC Name ) ]
methylbutanamide;hydrochloride
(2S)-2-Amino-3-methylbutanamide

Synonyms

hydrochloride, L-Val-NH2-HCI, H-Val-NH2-HCI
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Physicochemical Properties

Property Value
Appearance White to off-white crystalline powder
Melting Point 266-270 °C[1][2]
Boiling Point 273.6°C at 760 mmHg (for the free base)[3]
N Soluble in water. Soluble in methanol (50
Solubility ]
mg/mL, clear, colorless solution).[2]
K Data not available. See section 2.3 for
a
P determination protocol.
Optical Rotation [0]25/D +25.8°, ¢ = 1 in H20[1]

Experimental Protocols

The following sections detail standardized methodologies for the determination of key physical
and chemical properties of L-Valinamide hydrochloride.

Melting Point Determination (Capillary Method)

The melting point of L-Valinamide hydrochloride can be determined using a standard
capillary melting point apparatus.[1][2][4]

Methodology:

Sample Preparation: A small amount of finely powdered, dry L-Valinamide hydrochloride is
packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a steady rate of 1-2 °C per minute.

» Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the substance is completely molten are
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recorded. This range represents the melting point. For a pure substance, this range is
typically narrow.

Click to download full resolution via product page

Workflow for Melting Point Determination.

Aqueous Solubility Determination (Shake-Flask Method)

The equilibrium solubility of L-Valinamide hydrochloride in water can be determined using the
shake-flask method.[5][6][7][8]

Methodology:

o Preparation: An excess amount of L-Valinamide hydrochloride is added to a known volume
of purified water in a sealed container.

o Equilibration: The mixture is agitated at a constant temperature (e.g., 25 °C or 37 °C) for a
sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Separation: The undissolved solid is separated from the solution by centrifugation and/or
filtration through a non-binding syringe filter (e.g., 0.22 um PVDF).

e Quantification: The concentration of L-Valinamide hydrochloride in the clear supernatant is
determined using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

pKa Determination (Potentiometric Titration)
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The acid dissociation constants (pKa) of the ionizable groups in L-Valinamide hydrochloride
can be determined by potentiometric titration.[9][10][11][12]

Methodology:

e Solution Preparation: A known concentration of L-Valinamide hydrochloride is dissolved in
deionized water.

« Titration: The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M
NaOH), and the pH is monitored continuously using a calibrated pH meter.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa values correspond to the pH at the half-equivalence points on the curve.

Purity Assessment (HPLC)

The purity of L-Valinamide hydrochloride can be assessed using reverse-phase High-
Performance Liquid Chromatography (HPLC).[3][13][14][15]

Methodology:

o Sample Preparation: A solution of L-Valinamide hydrochloride is prepared in a suitable
solvent (e.g., a mixture of water and acetonitrile).

e Chromatographic Conditions:
o Column: A C18 reversed-phase column is typically used.

o Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate buffer or water with 0.1%
trifluoroacetic acid) and an organic solvent (e.g., acetonitrile or methanol).

o Detection: UV detection at a suitable wavelength (e.g., 210 nm).

e Analysis: The sample is injected into the HPLC system. The purity is determined by
calculating the area percentage of the main peak relative to the total area of all peaks in the
chromatogram.

Synthesis and Applications
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General Synthesis Pathway

L-Valinamide hydrochloride is typically synthesized from its parent amino acid, L-valine. A
general synthetic route involves the protection of the amino group, activation of the carboxyl

group, amidation, and subsequent deprotection.

Starting Material

Synthetic Steps

Amino Group Protection
(e.g., Boc, Chz)

Carboxyl Group Activation
(e.g., with DCC, HOBt)

Amidation
(with Ammonia or an
Ammonia Source)

Deprotection
(e.g., with HCI)

Final Broduct

Y

L-Valinamide Hydrochloride
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General Synthetic Pathway for L-Valinamide Hydrochloride.

Key Applications

L-Valinamide hydrochloride is a versatile building block with applications in several areas of

research and development.
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Applications of L-Valinamide Hydrochloride.

Stability and Storage

Amine hydrochloride salts are generally more stable than their corresponding free amines. L-
Valinamide hydrochloride should be stored in a cool, dry, and well-ventilated area, away from
incompatible substances. For long-term storage, refrigeration (2-8 °C) is often recommended.
As with many amine salts, it is important to protect it from moisture.

Safety Information

L-Valinamide hydrochloride should be handled in accordance with good laboratory practices.
Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided
by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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